Cas no 139259-93-1 (Acetic acid,benzoyl[[4-(1,1-dimethylethyl)phenyl]methoxy]azanyl ester)

• Product Name: Acetic acid,benzoyl[[4-(1,1-dimethylethyl)phenyl]methoxy]azanyl ester
• CAS No: 139259-93-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 145944
• PubChem ID: 3025741
• Update Time: 2025-04-19

Acetic acid,benzoyl[[4-(1,1-dimethylethyl)phenyl]methoxy]azanyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,benzoyl[[4-(1,1-dimethylethyl)phenyl]methoxy]azanyl ester
• [benzoyl-[(4-tert-butylphenyl)methoxy]amino] acetate
• CCRIS 8770
• N-(Acetyloxy)-N-((4-(1,1-dimethylethyl)phenyl)methoxy)benzamide
• N-(acetyloxy)-N-[(4-tert-butylbenzyl)oxy]benzamide
• DTXSID30160984
• N-ACETOXY-N-((4-(TERT-BUTYL)BENZYL)OXY)BENZAMIDE
• ACETIC ACID, BENZOYL((4-(1,1-DIMETHYLETHYL)PHENYL)METHOXY)AZANYL ESTER
• Q27279997
• N-(ACETYLOXY)-N-[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]BENZAMIDE
• Benzamide, N-(Acetyloxy)-N-((4-(1,1-dimethylethyl)phenyl)methoxy)-
• UNII-HM1A80K8JX
• N-Acetoxy-N-[(4-tert-butylbenzyl)oxy]benzamide
• 139259-93-1
• HM1A80K8JX

• Inchi： 1S/C20H23NO4/c1-15(22)25-21(19(23)17-8-6-5-7-9-17)24-14-16-10-12-18(13-11-16)20(2,3)4/h5-13H,14H2,1-4H3
• InChI Key： OMBCVEKVDBLGBE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)C(C)(C)C)N(C(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 341.16279
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84